2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone
Overview
Description
“2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone” is a chemical compound with the molecular formula C9H8BrFO2 . It has a molecular weight of 247.06 g/mol . The IUPAC name for this compound is 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. The InChI representation of the compound is InChI=1S/C9H8BrFO2/c1-13-9-3-2-6 (11)4-7 (9)8 (12)5-10/h2-4H,5H2,1H3 . The Canonical SMILES representation is COC1=C (C=C (C=C1)F)C (=O)CBr .Physical And Chemical Properties Analysis
The compound has several computed properties. It has a XLogP3-AA value of 2.5, indicating its lipophilicity . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 3 . The exact mass and the monoisotopic mass of the compound are both 245.96917 g/mol . The topological polar surface area of the compound is 26.3 Ų . The compound has a heavy atom count of 13 .Scientific Research Applications
Synthesis of Fluorinated Building Blocks
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone: serves as a precursor in the synthesis of fluorinated building blocks. These building blocks are crucial for developing new pharmaceuticals, agrochemicals, and materials science applications due to the unique properties imparted by the fluorine atom .
Material Science
This compound is used in material science for the creation of molecular receptors. Its structural properties allow for the development of complex molecules that can be used in crystal engineering and as steroid conjugates for molecular imprinting .
Dyes and Biosensors
The compound’s ability to undergo further chemical transformations makes it a valuable precursor for the synthesis of dyes. Additionally, it can be used in the development of biosensors, particularly for detecting alpha hydroxyl carboxylic acids .
OLED Applications
In the field of organic electronics, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is utilized as a starting material for the synthesis of thermally activated delayed fluorescence (TADF) dyes. These dyes are essential components in the manufacturing of OLED displays .
Pharmaceutical Research
The compound is involved in the synthesis of active pharmaceutical ingredients (APIs). Its derivatives are explored for their potential antitumor and anti-inflammatory properties, making it a significant compound in medicinal chemistry .
Environmental Studies
Due to its bromine and fluorine content, this compound is also studied for its environmental impact, particularly in aquatic systems. Researchers investigate its biodegradability and potential effects on aquatic life .
Analytical Chemistry
In analytical chemistry, 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone is used as a standard or reference compound. It helps in the calibration of instruments and validation of analytical methods due to its well-defined properties .
Chemical Education
Lastly, this compound is employed in chemical education, where it is used to demonstrate various organic synthesis techniques and reactions. It provides a practical example for students learning about the incorporation of halogens and functional groups in organic compounds .
Safety And Hazards
properties
IUPAC Name |
2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFO2/c1-13-9-3-2-6(11)4-7(9)8(12)5-10/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHVKAQAGKAZQDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone | |
CAS RN |
343-04-4 |
Source
|
| Record name | 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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